Cas no 15500-69-3 (Piperidinium, 1,1'-[(2b,3a,5a,16b)-3-hydroxy-17-oxoandrostane-2,16-diyl]bis[1-methyl-,dibromide (9CI))

• Product Name: Piperidinium, 1,1'-[(2b,3a,5a,16b)-3-hydroxy-17-oxoandrostane-2,16-diyl]bis[1-methyl-,dibromide (9CI)
• CAS No: 15500-69-3
• MF: C₃₁H₅₄Br₂N₂O₂
• MW: 646.580667972565
• CID: 149303
• PubChem ID: 203951
• Update Time: 2025-04-19

Piperidinium, 1,1'-[(2b,3a,5a,16b)-3-hydroxy-17-oxoandrostane-2,16-diyl]bis[1-methyl-,dibromide (9CI) Chemical and Physical Properties

Names and Identifiers

• Piperidinium, 1,1'-[(2b,3a,5a,16b)-3-hydroxy-17-oxoandrostane-2,16-diyl]bis[1-methyl-,dibromide (9CI)
• (2S,3S,5S,8R,9S,10S,13S,14S,16S)-3-hydroxy-10,13-dimethyl-2,16-bis(1-methylpiperidin-1-ium-1-yl)-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-17-one,dibromide
• DTXSID50935116
• 2-beta,16-beta-Dipiperidino-3-alpha-hydroxy-5-alpha-androstan-17-one dimethobromide
• 5-alpha-Androstan-17-one, 2-beta,16-beta-dipipecolinio-3-alpha-hydroxy-, dibromide
• 3-Hydroxy-2,16-bis(1-methylpiperidin-1-ium-1-yl)androstan-17-one dibromide
• 15500-69-3
• Piperidinium, 1,1'-(2-beta,16-beta-(3-alpha-hydroxy-17-oxo-5-alpha-androstanylene))bis(1-methyl-, dibromide

• Inchi： 1S/C31H54N2O2.2BrH/c1-30-14-13-24-23(25(30)20-26(29(30)35)32(3)15-7-5-8-16-32)12-11-22-19-28(34)27(21-31(22,24)2)33(4)17-9-6-10-18-33;;/h22-28,34H,5-21H2,1-4H3;2*1H/q+2;;/p-2/t22-,23+,24-,25-,26-,27-,28-,30-,31-;;/m0../s1
• InChI Key： NKKDTCFYEUEDCU-MDTWZBLYSA-L
• SMILES： [Br-].[Br-].O[C@H]1C[C@@H]2CC[C@H]3[C@@H]4C[C@@H](C([C@@]4(C)CC[C@@H]3[C@@]2(C)C[C@@H]1[N+]1(C)CCCCC1)=O)[N+]1(C)CCCCC1

Computed Properties

• Exact Mass: 589.8326
• Monoisotopic Mass: 644.25520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 37
• Rotatable Bond Count: 2
• Complexity: 830
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 36.97